10.1039/C1OB06524F | 2-Iodo-imidazolium receptor binds oxoanionsvia charge-assisted halogen bonding†

2-Iodo-imidazolium receptor binds oxoanionsvia charge-assisted halogen bonding†

Organic & Biomolecular Chemistry Pub Date: 2011-11-22 DOI: 10.1039/C1OB06524F

Abstract

A detailed ¹H-NMR study of the anion binding properties of the 2-iodo-imidazolium receptor 1 in DMSO allows to fully attribute the observed affinities to strong charge-assisted C–I⋯X⁻halogen bonding (XB). Stronger binding was observed for oxoanions over halides. Phosphate, in particular, binds to 1 with an association constant of ca. 10³ M⁻¹, which is particularly high for a single X-bond. A remarkably short C–I⋯O⁻ contact is observed in the structure of the salt 1·H₂PO₄⁻.

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Journal Name：Organic & Biomolecular Chemistry

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